4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide
Overview
Description
4-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide is a heterocyclic compound with the molecular formula C6H7N3O2 and a molecular weight of 153.14 g/mol . This compound is characterized by the presence of a pyrazine ring, which is a six-membered ring containing two nitrogen atoms, and a carboxamide group. It is typically found as a white to light yellow crystalline solid and is known for its stability at room temperature .
Preparation Methods
The synthesis of 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide can be achieved through various synthetic routes. One common method involves the cyclization of appropriate precursors under controlled conditions. For instance, the reaction of 2-acetylpyrazine with formamide under acidic conditions can yield the desired compound . Industrial production methods may involve similar synthetic routes but are optimized for large-scale production, ensuring high yield and purity.
Chemical Reactions Analysis
4-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide undergoes several types of chemical reactions, including:
Oxidation: This compound can be oxidized to form various oxidized derivatives, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert the carbonyl group to a hydroxyl group, forming alcohol derivatives.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and halogenating agents like bromine. The major products formed depend on the specific reaction conditions and reagents used.
Scientific Research Applications
4-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide has a wide range of applications in scientific research:
Chemistry: It serves as an intermediate in the synthesis of more complex organic compounds.
Biology: The compound is used in studies involving enzyme inhibition and protein interactions.
Mechanism of Action
The mechanism of action of 4-methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. The exact pathways involved depend on the specific application and target molecule .
Comparison with Similar Compounds
4-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide can be compared to other similar compounds, such as:
5-Methyl-3-oxo-3,4-dihydropyrazine-2-carboxamide: This compound has a similar structure but with a different substitution pattern on the pyrazine ring.
3,4-Dihydro-4-methyl-3-oxo-2-pyrazinecarboxamide: Another closely related compound with slight variations in the molecular structure.
The uniqueness of this compound lies in its specific substitution pattern and the resulting chemical and biological properties.
Properties
CAS No. |
2378506-98-8 |
|---|---|
Molecular Formula |
C6H7N3O2 |
Molecular Weight |
153.1 |
Purity |
95 |
Origin of Product |
United States |
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